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Compound Name: 4-Methoxyphenylacetic Acid

Cat. No.: B044094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxyphenylacetic acid (4-MPA), also known as homoanisic acid, is a versatile chemical

intermediate with significant applications in the pharmaceutical industry.[1][2][3][4] Its unique

structure, featuring a carboxylic acid group and a methoxy-substituted phenyl ring, allows it to

serve as a crucial building block in the synthesis of various active pharmaceutical ingredients

(APIs).[2][3] This document provides detailed application notes and experimental protocols for

the use of 4-Methoxyphenylacetic acid in the manufacturing of key pharmaceuticals,

including the antidepressant Venlafaxine and the antitussive Dextromethorphan.

Physicochemical Properties of 4-
Methoxyphenylacetic Acid
A thorough understanding of the physical and chemical properties of 4-Methoxyphenylacetic
acid is essential for its effective use in pharmaceutical synthesis.
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Property Value Reference

CAS Number 104-01-8 [2][5]

Molecular Formula C₉H₁₀O₃ [5][6]

Molecular Weight 166.17 g/mol [5][6]

Appearance
White to off-white crystalline

powder or pale yellow flakes
[1][6][7]

Melting Point 84-87 °C [6][7]

Boiling Point 138-140 °C at 3 mmHg [6]

Solubility

Slightly soluble in water,

soluble in organic solvents like

ethanol and ether.

[7]

Application 1: Intermediate in the Synthesis of
Venlafaxine
Venlafaxine is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) used for

the treatment of major depressive disorder, anxiety, and panic disorders.[6][8] 4-
Methoxyphenylacetic acid is a key precursor in one of the common synthetic routes to

Venlafaxine.[5]

Synthetic Workflow
The synthesis of Venlafaxine from 4-Methoxyphenylacetic acid typically proceeds through the

formation of an amide intermediate, followed by an Ivanov reaction and subsequent reduction.
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4-Methoxyphenylacetic acid Acyl Chloride IntermediateSOCl₂ N,N-dimethyl-2-(4-methoxyphenyl)acetamideN,N-dimethylamine Ivanov Reaction ProductIvanov Reaction VenlafaxineReduction (KBH₄/BF₃·Et₂O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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